Cas no 14305-08-9 (4,5-Dibromo-2-phenylpyridazin-3(2H)-one)

4,5-Dibromo-2-phenylpyridazin-3(2H)-one is a brominated pyridazinone derivative with a phenyl substituent at the 2-position. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and other heterocyclic compounds. The presence of bromine atoms at the 4- and 5-positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enabling further functionalization. Its rigid pyridazinone core also makes it a potential scaffold for bioactive molecule design. The compound exhibits good stability under standard conditions, facilitating handling and storage. Researchers value its synthetic flexibility and applicability in medicinal chemistry and material science.

4,5-Dibromo-2-phenylpyridazin-3(2H)-one structure

14305-08-9 structure

Product Name:4,5-Dibromo-2-phenylpyridazin-3(2H)-one

CAS No:14305-08-9

MF:C₁₀H₆Br₂N₂O

MW:329.975440502167

MDL:MFCD00052907

CID:173116

PubChem ID:203396

Update Time:2025-05-23

4,5-Dibromo-2-phenylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

- 4,5-Dibromo-2-phenylpyridazin-3(2H)-one
- 3(2H)-Pyridazinone,4,5-dibromo-2-phenyl-
- 4,5-Dibromo-2-phenyl-2,3-dihydropyridazin-3-one
- 4,5-dibromo-2-phenylpyridazin-3-one
- BUTTPARK 154\16-22
- 4,5-dibromo-2-phenyl-3-pyridazinone
- 4,5-Dibromo-2-phenylpyridazin-3(2H)
- 4,5-dibromo-2-phenyl-3(2h)-pyridazinon
- 4,5-DIBROMO-2-PHENYL-3(2H)-PYRIDAZINONE
- 4,5-Dibromo-2-phenyl-2H-pyridazin-3-one
- 4,5-DIBROMO-2-PHENYLPYRIDAZINE-3(2H)-ONE
- F3098-5150
- EN300-178828
- AKOS002254043
- A808005
- MFCD00052907
- MLS000720563
- 3(2H)-Pyridazinone, 4,5-dibromo-2-phenyl-
- SMR000336317
- HMS2707G17
- SB33607
- W-205585
- CHEMBL1465040
- SY106718
- SCHEMBL4743412
- AMY24909
- DTXSID60162299
- NCGC00246548-01
- NQJXEMRMTOSSBQ-UHFFFAOYSA-N
- AC-9367
- 4,5-bis(bromanyl)-2-phenyl-pyridazin-3-one
- C10H6Br2N2O
- 14305-08-9
- cid_203396
- 4,5-dibromo-2-phenyl-pyridazin-3-one
- FT-0617146
- Z432098896
- BRN 0177515
- BDBM47346
- 4-24-00-00169 (Beilstein Handbook Reference)
- 4T-1488
- CS-0156131
- 4,5-dibromo-2-phenyl-pyridazin-3-one;4,5-Dibromo-2-phenylpyridazin-3(2H)-one
- DB-028642
- MDL： MFCD00052907
- Inchi： 1S/C10H6Br2N2O/c11-8-6-13-14(10(15)9(8)12)7-4-2-1-3-5-7/h1-6H
- InChI Key： NQJXEMRMTOSSBQ-UHFFFAOYSA-N
- SMILES： BrC1=C(C=NN(C1=O)C1C=CC=CC=1)Br

Computed Properties

Exact Mass: 327.88500
Monoisotopic Mass: 327.885
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 32.7A^2

Experimental Properties

Color/Form: No data avaiable
Density: 1.89
Melting Point: 143℃
Boiling Point: 340.1°C at 760 mmHg
Flash Point: 159.5°C
Refractive Index: 1.687
PSA: 34.89000
LogP: 2.75750
Vapor Pressure: 0.0±0.7 mmHg at 25°C

4,5-Dibromo-2-phenylpyridazin-3(2H)-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature
Safety Term：S26;S37/39
Risk Phrases：R36/37/38

4,5-Dibromo-2-phenylpyridazin-3(2H)-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dibromo-2-phenylpyridazin-3(2H)-one Pricemore >>

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4,5-Dibromo-2-phenylpyridazin-3(2H)-one Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:14305-08-9)4,5-DIBROMO-2-PHENYL-2,3-DIHYDROPYRIDAZIN-3-ONE

Order Number:sfd15628

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

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